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Compound of Interest

Compound Name: 2,3-Quinoxalinedithiol

Cat. No.: B074760 Get Quote

An In-depth Technical Guide to the Health and Safety of 2,3-Quinoxalinedithiol

For professionals in research, chemical synthesis, and drug development, a comprehensive

understanding of a compound's health and safety profile is paramount. This guide provides a

detailed examination of 2,3-Quinoxalinedithiol, moving beyond basic data to offer practical,

field-proven insights into its safe handling, storage, and emergency management. As a Senior

Application Scientist, the causality behind each recommendation is explained to ensure a self-

validating system of laboratory safety.

Section 1: Chemical and Physical Identity
2,3-Quinoxalinedithiol, also known by synonyms such as 1,4-Dihydroquinoxaline-2,3-dithione

and 2,3-Dimercaptoquinoxaline, is a heterocyclic organic compound.[1] Its core structure

makes it a valuable building block in various chemical syntheses. However, the presence of

thiol groups necessitates careful handling. The primary physical and chemical identifiers are

summarized below for immediate reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b074760?utm_src=pdf-interest
https://www.benchchem.com/product/b074760?utm_src=pdf-body
https://www.benchchem.com/product/b074760?utm_src=pdf-body
https://www.benchchem.com/product/b074760?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Quinoxalinedithiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 1199-03-7 [1][2]

Molecular Formula C₈H₆N₂S₂ [1][2][3]

Molecular Weight 194.28 g/mol [1][2][3]

Appearance Brown solid/powder [1][2][3]

Melting Point 345 °C [2][4]

Solubility Data not readily available [2]

Section 2: Hazard Identification and GHS
Classification
Understanding the hazard profile of 2,3-Quinoxalinedithiol is the foundation of a robust safety

protocol. It is crucial to note that the toxicological properties of this substance have not been

fully investigated, which calls for a cautious approach, treating it as a potentially hazardous

material.[2] The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a standardized framework for its known hazards.[1]

Emergency Overview: Caution is advised. This compound may cause irritation to the eyes,

skin, respiratory system, and digestive tract.[2]

The aggregated GHS classification from multiple notifications to the ECHA C&L Inventory

highlights several key warnings.[1]
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Hazard Class Hazard Statement GHS Code

Acute Toxicity, Oral (Warning) Harmful if swallowed H302

Acute Toxicity, Dermal

(Warning)
Harmful in contact with skin H312

Acute Toxicity, Inhalation

(Warning)
Harmful if inhaled H332

Skin Corrosion/Irritation

(Warning)
Causes skin irritation H315

Serious Eye Damage/Irritation

(Danger)
Causes serious eye damage H318

Respiratory Tract Irritation

(Warning)
May cause respiratory irritation H335

Skin Sensitization (Warning)
May cause an allergic skin

reaction
H317

Source: PubChem, Aggregated GHS information from 3 reports by companies to the ECHA

C&L Inventory.[1]

The "Danger" signal word associated with serious eye damage (H318) underscores the critical

need for appropriate eye protection.[1] The potential for skin sensitization (H317) implies that

repeated contact could lead to an allergic response, making consistent use of gloves essential.

[1]

Section 3: Risk Assessment and Control Workflow
A systematic approach to safety is non-negotiable. The following workflow provides a logical

sequence for researchers to assess risks and implement appropriate controls when working

with 2,3-Quinoxalinedithiol. This process ensures that safety is an integral part of the

experimental design, not an afterthought.
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Risk Management Protocol for 2,3-Quinoxalinedithiol

Control Hierarchy

Step 1: Hazard Identification
Review SDS & GHS data (H315, H318, H335, etc.). Note that toxicological properties are not fully investigated.

Step 2: Risk Assessment
Evaluate exposure potential based on procedure (weighing, dissolution, reaction). Consider scale and duration.

Inform

Step 3: Implement Control Measures
Select appropriate controls based on risk level.

Dictate

Step 4: Monitor & Review
Observe workflow for unforeseen risks. Review protocol after completion or if incidents occur.

Validate

Engineering Controls
(Fume Hood, Ventilation, Eyewash Station)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Refine

Click to download full resolution via product page

Caption: Risk assessment and control workflow for 2,3-Quinoxalinedithiol.

Section 4: Exposure Control and Personal
Protection
Controlling exposure is achieved through a combination of engineering controls and

appropriate Personal Protective Equipment (PPE). The principle of causality dictates that

engineering controls are superior as they isolate the hazard at the source, while PPE protects

the individual user.

Engineering Controls:
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Ventilation: All handling of 2,3-Quinoxalinedithiol powder should be performed in a certified

chemical fume hood to minimize inhalation of dust particles.[5][6] Use adequate general

laboratory ventilation to keep airborne concentrations low.[2]

Safety Stations: Facilities must be equipped with an easily accessible eyewash station and a

safety shower.[2]

Personal Protective Equipment (PPE): The selection of PPE must be based on the specific

laboratory task being performed.

Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Transf

erring Solid

Safety goggles

with side shields

or a face shield.

[2][7]

Chemical-

resistant gloves

(e.g., nitrile).[5]

Fully buttoned

laboratory coat.

[7]

Use within a

fume hood. If not

possible, a

NIOSH-approved

respirator for

particulates is

required.[2][6]

Solution

Preparation

Chemical splash

goggles.[7]

Chemical-

resistant gloves

(e.g., nitrile).[5]

Laboratory coat.
Use within a

fume hood.

Running

Reactions

Chemical splash

goggles.[7]

Chemical-

resistant gloves.

[5]

Laboratory coat.
Use within a

fume hood.

Section 5: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is critical for preventing accidental exposure

and maintaining chemical integrity.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required engineering controls are operational and all

PPE is correctly worn.
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Avoid Dust: Minimize dust generation and accumulation when handling the solid material.[2]

[5] Use weighing paper or a contained vessel for transfers.

Avoid Contact: Prevent all contact with eyes, skin, and clothing.[2]

Hygiene: Wash hands and face thoroughly after handling.[5] Do not eat, drink, or smoke in

the laboratory.[8]

Decontamination: Clean all spills immediately and decontaminate work surfaces after use.[2]

Remove and wash contaminated clothing before reuse.[2]

Storage Requirements:

Store in a tightly closed container to prevent moisture contact.[2][5]

Keep in a cool, dry, and well-ventilated area.[2][9]

Store away from incompatible substances, particularly strong oxidizing agents.[2]

Store locked up.[5][10]

Section 6: Emergency Procedures and First Aid
In the event of an exposure or spill, a rapid and informed response is crucial. Personnel should

be familiar with these procedures before beginning work.

First-Aid Measures:

Inhalation: Remove the individual from the exposure area to fresh air immediately.[2] If

breathing is difficult, administer oxygen. If breathing has stopped, perform artificial

respiration.[2][11] Seek immediate medical attention.[2]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[2][11] Seek medical attention.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids to ensure complete irrigation.[2] Remove
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contact lenses if present and easy to do.[5] Seek immediate medical attention, preferably

from an ophthalmologist.[5]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk.[2] Never give anything by mouth

to an unconscious person.[2] Seek immediate medical attention.[2]

Accidental Release Measures (Spills):

Evacuate: Evacuate non-essential personnel from the immediate area.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing full PPE, prevent the spill from entering drains or waterways.[5][8]

Clean-up: For a dry spill, carefully vacuum or sweep up the material and place it into a

suitable, labeled container for disposal.[2] Avoid any actions that generate dust.[5]

Decontaminate: Clean the affected area thoroughly once the material has been removed.

Section 7: Fire and Explosion Hazards
While not classified as a flammable solid, 2,3-Quinoxalinedithiol can burn and generate

hazardous gases upon thermal decomposition.

Suitable Extinguishing Media: Use agents appropriate for the surrounding fire. Water spray,

dry chemical, carbon dioxide, or alcohol-resistant foam are all suitable.[2][10]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including

nitrogen oxides (NOx), carbon monoxide (CO), and sulfur oxides (SOx).[2]

Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

[2][5][12]

Section 8: Stability and Reactivity Profile
Understanding the chemical's stability is key to preventing hazardous reactions.
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Chemical Stability: The compound is stable under normal laboratory temperatures and

pressures.[2]

Conditions to Avoid: Excess heat, dust generation, and exposure to incompatible materials.

[2]

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Thermal decomposition can produce toxic fumes and

gases, including nitrogen oxides, carbon monoxide, carbon dioxide, and sulfur oxides.[2]

Hazardous Polymerization: Has not been reported to occur.[2]

Section 9: Toxicological Profile
A significant aspect of this compound's safety profile is the lack of comprehensive toxicological

data.[2] This data gap necessitates a higher degree of caution.

Acute Effects: Known to cause irritation to the skin, eyes, and respiratory tract.[2][5] It is

classified as harmful if swallowed, inhaled, or in contact with skin.[1]

Chronic Effects: No information was found regarding the long-term effects of exposure.[2]

Carcinogenicity: It is not listed as a carcinogen by the ACGIH, IARC, NTP, or under

California's Proposition 65.[2]

Other Data: No information is available regarding teratogenicity, mutagenicity, or

reproductive effects.[2]

The absence of chronic toxicity data reinforces the importance of minimizing all routes of

exposure through the consistent use of engineering controls and PPE.

Section 10: Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle to protect personnel and the

environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/72251.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/260517?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Quinoxalinedithiol
https://pim-resources.coleparmer.com/sds/72251.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification: Waste generators must determine if the discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state

and local regulations for complete and accurate classification.[2]

Procedure: Dispose of contents and container to an approved waste disposal plant.[5][10]

Do not mix with other waste.[5] Leave the chemical in its original container where possible.

Handle uncleaned containers as you would the product itself.[5] Do not allow the product to

enter drains.[5]

Conclusion
2,3-Quinoxalinedithiol is a compound with significant utility that demands a respectful and

cautious approach to its handling. The primary hazards are irritation and potential serious

damage to the eyes, with additional risks of skin, respiratory, and digestive tract irritation. The

incomplete toxicological profile is a critical consideration that mandates the stringent

application of the hierarchy of controls: prioritize engineering controls like fume hoods, follow

standardized administrative protocols, and consistently wear appropriate personal protective

equipment. By integrating this in-depth safety knowledge into every stage of the experimental

workflow, researchers can mitigate risks and ensure a safe and productive laboratory

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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